Cas no 1314715-72-4 (2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile)
2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile
- EN300-1837514
- 2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile
- 1314715-72-4
-
- Inchi: 1S/C14H18N2O/c1-14(2,11-15)12-3-5-13(6-4-12)16-7-9-17-10-8-16/h3-6H,7-10H2,1-2H3
- InChI Key: NPWQIGFTLUDOHI-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(=CC=2)C(C#N)(C)C)CC1
Computed Properties
- Exact Mass: 230.141913202g/mol
- Monoisotopic Mass: 230.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 36.3Ų
2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1837514-0.05g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-0.1g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-0.25g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-0.5g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-1.0g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1837514-2.5g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-5.0g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1837514-10.0g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1837514-1g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1837514-5g |
2-methyl-2-[4-(morpholin-4-yl)phenyl]propanenitrile |
1314715-72-4 | 5g |
$2277.0 | 2023-09-19 |
2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile
Introduction to 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile (CAS No. 1314715-72-4)
2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile, identified by its Chemical Abstracts Service number CAS No. 1314715-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile consists of a phenyl ring substituted with a morpholine moiety at the 4-position and an acrylonitrile group at the 2-position, further functionalized with a methyl group at the 2-position of the propanenitrile backbone. This intricate arrangement of functional groups imparts distinct chemical and biological properties, making it a versatile building block for synthetic chemistry and drug discovery.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring morpholine and acrylonitrile functionalities. Morpholine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The acrylonitrile group, on the other hand, is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. The combination of these two motifs in 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile suggests that it may exhibit unique pharmacological profiles suitable for addressing various therapeutic challenges.
One of the most compelling aspects of 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile is its potential as a scaffold for developing small-molecule inhibitors targeting key biological pathways. For instance, studies have shown that morpholine-substituted phenylacrylonitriles can interact with enzymes and receptors involved in cancer progression, neurodegenerative diseases, and infectious disorders. The presence of the acrylonitrile group enhances the compound's ability to form hydrogen bonds and hydrophobic interactions with biological targets, thereby improving its binding efficacy.
Recent advancements in computational chemistry and molecular modeling have further elucidated the structural features that contribute to the bioactivity of 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile. These studies have identified key pharmacophores within the molecule that are critical for receptor recognition and drug-receptor interactions. By leveraging these insights, researchers can optimize the compound's structure to enhance its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.
The synthesis of 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and regioselectivity is paramount to achieving high yields and purity levels. However, recent developments in transition metal-catalyzed reactions and organometallic chemistry have provided new tools for constructing complex molecular architectures efficiently. These advancements have enabled the synthesis of increasingly sophisticated derivatives of 2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile, expanding its utility in drug discovery programs.
In addition to its potential as a drug candidate, 2-methyl-2-4-(morpholin-4-y]phenylpropanenitrile has shown promise as a key intermediate in the synthesis of more complex biologically active molecules. Its versatile structural framework allows for further functionalization at multiple sites, enabling the creation of libraries of derivatives with tailored pharmacological properties. This flexibility makes it an attractive choice for medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and reduced side effects.
The growing body of research on 2-methyl-2 - 4 (morpholin - 4 - y] phen ylprop an enitr ile strong > underscores its significance in modern pharmaceutical chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. By harnessing their unique structural and functional properties, researchers can develop innovative treatments that offer new hope to patients worldwide.
1314715-72-4 (2-methyl-2-4-(morpholin-4-yl)phenylpropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)